Cas no 2172282-00-5 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid
• CAS No: 2172282-00-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5905841
• PubChem ID: 165570467
• Update Time: 2025-06-18

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}-2-methylpropanoic acid
• EN300-1522006
• 2172282-00-5

• Inchi： 1S/C28H28N2O5/c1-17(25(31)30-28(2,3)26(32)33)18-12-14-19(15-13-18)29-27(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,17,24H,16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： GVQPQBKXRXNKQP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C)C(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid

Introduction to 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid (CAS No. 2172282-00-5)

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid, identified by its CAS number 2172282-00-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its complex structure, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery. The presence of functional groups such as the fluoren-9-yl methoxycarbonyl moiety and the amino phenylpropanamide backbone suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets.

The compound's structure incorporates several key elements that are of particular interest to medicinal chemists. The fluoren-9-yl methoxycarbonyl group, a derivative of fluorene, is known for its stability and rigidity, which can contribute to the overall stability of the molecule in biological environments. This feature is particularly important in drug design, as it can help to minimize degradation and improve pharmacokinetic properties. Additionally, the amino phenylpropanamide moiety provides a hydrophilic region that can enhance solubility and bioavailability, critical factors for successful drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such complex molecules more efficiently. By leveraging these tools, scientists have been able to predict the binding interactions of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These studies have revealed that the compound exhibits high affinity for certain protein targets, making it a promising lead for further optimization.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial experiments suggest that it may interfere with key enzymatic processes by competing with natural substrates or by inducing conformational changes in target proteins. Such mechanisms are highly desirable in drug development, as they can lead to potent and selective therapeutic agents. Furthermore, the compound's ability to modulate protein-protein interactions has been observed in some preliminary assays, indicating its potential as an allosteric modulator.

The synthesis of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid presents unique challenges due to its intricate structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been employed to construct key fragments of the molecule efficiently. These advancements have not only improved yield but also reduced the complexity of the synthetic route, making it more accessible for industrial applications.

The pharmacological profile of this compound is still under active investigation, but early data suggest that it may possess therapeutic potential in several areas. For instance, its structural features are reminiscent of molecules that have shown efficacy in treating inflammatory diseases by inhibiting specific signaling pathways. Additionally, its interaction with certain enzymes has raised interest in its potential as an anti-cancer agent. These possibilities are being explored through both preclinical studies and collaborative research initiatives involving academic institutions and pharmaceutical companies.

One particularly exciting aspect of this research is the integration of machine learning models into the drug discovery process. By training algorithms on large datasets containing structural and biological information, researchers can predict the properties of new compounds like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid with remarkable accuracy. This approach has already led to the identification of novel analogs with improved pharmacokinetic profiles and reduced side effects. Such computational tools are becoming indispensable in modern drug development pipelines.

The regulatory landscape for novel pharmaceutical compounds is another critical factor that influences the progression of research involving 2172282-00-5. Regulatory agencies require extensive documentation to support the safety and efficacy of new drugs before they can be approved for clinical use. Researchers are working diligently to gather comprehensive data through both experimental studies and computational modeling to meet these stringent requirements. This includes toxicology assessments, pharmacokinetic studies, and clinical trials designed to evaluate the compound's therapeutic benefits.

The future prospects for 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-methylpropanoic acid appear bright, with ongoing research aimed at optimizing its chemical structure for better performance. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to refine the molecule's properties iteratively. These methods allow researchers to make targeted modifications based on detailed understanding of how the compound interacts with its biological targets.

In conclusion,2172282-00-5 represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The combination of innovative synthetic techniques, computational modeling, and rigorous preclinical testing positions this compound as a strong candidate for further development into a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications,the scientific community remains optimistic about its future contributions to medicine.